4-(4-fluorophenyl)-N-(4-(methylsulfonyl)phenyl)piperazine-1-carbothioamide
Description
4-(4-fluorophenyl)-N-(4-(methylsulfonyl)phenyl)piperazine-1-carbothioamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been studied extensively for its pharmacological properties.
Scientific Research Applications
Antiviral and Antimicrobial Activities
A study by Reddy et al. (2013) synthesized derivatives of piperazine carbothioamides for biological interest. They found that certain derivatives, including 4-fluorophenyl substituted urea, exhibited potent antimicrobial activities. This indicates potential applications of 4-fluorophenyl piperazine carbothioamides in the development of new antimicrobial agents.
Synthesis and Structural Studies
Several studies have focused on the synthesis and structural properties of compounds related to 4-fluorophenyl piperazine carbothioamides. For instance, Macalik et al. (2021) synthesized a novel semicarbazone derivative involving 4-fluorophenyl piperazine carbothiohydrazide and characterized its physicochemical properties.
Analytical Techniques
El-Sherbiny et al. (2005) El-Sherbiny et al. (2005) utilized derivatives of 4-fluorophenyl piperazine in the development of analytical methods for the separation of flunarizine hydrochloride and its degradation products, indicating the use of these compounds in enhancing chromatographic techniques.
Antimicrobial and Hypoglycemic Activities
Al-Abdullah et al. (2015) Al-Abdullah et al. (2015) conducted a study involving the synthesis of various N-(1-adamantyl)carbothioamides, including compounds derived from piperazine, and evaluated their antimicrobial and hypoglycemic activities. This suggests potential applications in the treatment of bacterial infections and diabetes.
Antifungal and Antibacterial Activities
Ozdemir et al. (2017) Ozdemir et al. (2017) synthesized new piperazine-based heterocyclic compounds, including derivatives of 4-fluorophenyl piperazine, and screened them for their antimicrobial activities, highlighting their potential as antifungal and antibacterial agents.
Ligand-to-Metal Energy Transfer
Macalik et al. (2021) Macalik et al. (2021) also explored the potential of 4-fluorophenyl piperazine carbothiohydrazide as a ligand in metal complexation, opening avenues for its application in coordination chemistry and material science.
properties
IUPAC Name |
4-(4-fluorophenyl)-N-(4-methylsulfonylphenyl)piperazine-1-carbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN3O2S2/c1-26(23,24)17-8-4-15(5-9-17)20-18(25)22-12-10-21(11-13-22)16-6-2-14(19)3-7-16/h2-9H,10-13H2,1H3,(H,20,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWRWYISJCWYCMF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)NC(=S)N2CCN(CC2)C3=CC=C(C=C3)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN3O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-fluorophenyl)-N-(4-(methylsulfonyl)phenyl)piperazine-1-carbothioamide | |
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